(E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C25H21N3O5/c1-17-7-9-18(10-8-17)16-33-23-12-11-19(14-24(23)32-2)13-20(15-26)25(29)27-21-5-3-4-6-22(21)28(30)31/h3-14H,16H2,1-2H3,(H,27,29)/b20-13+
• InChI Key: IIOLJMZXIBLMGB-DEDYPNTBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C(C#N)C(=O)NC3=CC=CC=C3[N+](=O)[O-])OC
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C(\C#N)/C(=O)NC3=CC=CC=C3[N+](=O)[O-])OC
• Molecular Formula: C25H21N3O5
• Molecular Weight: 443.5 g/mol

Description

(E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C25H21N3O5 and its molecular weight is 443.459. The purity is usually 95%.
BenchChem offers high-quality (E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2-nitrophenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(2-nitrophenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

New Syntheses and Analytical Techniques

A new synthesis method for the catechol-O-methyltransferase (COMT) inhibitor, entacapone, has been developed using amine-mediated demethylation under mild conditions. This process not only sheds light on the synthetic accessibility of such compounds but also opens pathways for the creation of analogs with potential biological activities. The study also includes crystal structure analysis of isomers and NMR methods for establishing E and Z geometry, contributing to analytical chemistry and structural biology fields (Harisha et al., 2015).

Mechanofluorochromic Properties

Research into the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives highlights their distinct optical properties, which are attributed to their specific stacking modes. These properties are crucial for developing new materials with potential applications in sensing, imaging, and as components in optoelectronic devices (Song et al., 2015).

Corrosion Inhibition

Acrylamide derivatives, including those related to the queried compound, have been studied for their corrosion inhibition properties on metals in acidic solutions. This research is vital for the development of new materials that can protect industrial equipment and infrastructure from corrosion, thus extending their service life and reducing maintenance costs (Abu-Rayyan et al., 2022).

Electroactive and Electrochromic Materials

In the field of materials science, derivatives of the queried compound have been explored for their electrochromic properties. These studies focus on developing materials that change color upon electrical stimulation, with applications ranging from smart windows to displays and sensors (Yen et al., 2011).

Drug Discovery and Medicinal Chemistry

Some derivatives have been investigated for their cytotoxic activity against cancer cells, highlighting their potential as leads for developing new anticancer drugs. This area of research is crucial for discovering new therapeutic agents that can offer improved efficacy and selectivity against various cancer types (Hassan et al., 2014).